Cas no 90800-42-3 (8-hydroxyquinoline-6-carboxylic acid)

• Product Name: 8-hydroxyquinoline-6-carboxylic acid
• CAS No: 90800-42-3
• MF: C₁₀H₇NO₃
• MW: 189.167482614517
• CID: 1080131
• Update Time: 2025-09-22

8-hydroxyquinoline-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-hydroxy-quinoline-6-carboxylic acid
• 8-Hydroxyquinoline-6-carboxylic acid
• 8-Hydroxy-6-quinolinecarboxylic acid
• 8-hydroxyquinoline-6-carboxylic acid

• Inchi： 1S/C10H7NO3/c12-8-5-7(10(13)14)4-6-2-1-3-11-9(6)8/h1-5,12H,(H,13,14)
• InChI Key： ZGLIIKDKLCETFI-UHFFFAOYSA-N
• SMILES： OC1=CC(C(=O)O)=CC2=CC=CN=C21

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1

Experimental Properties

• Boiling Point: 431.7±35.0°C at 760 mmHg

8-hydroxyquinoline-6-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids

Additional information on 8-hydroxyquinoline-6-carboxylic acid

8-Hydroxy-Quinoline-6-Carboxylic Acid: A Comprehensive Overview

8-hydroxy-quinoline-6-carboxylic acid, also known by its CAS Registry Number CAS No. 90800-42-3, is a highly versatile and extensively studied compound in the field of organic chemistry and biomedicine. This molecule has garnered significant attention due to its unique structural features and diverse applications, ranging from pharmaceuticals to materials science.

The structure of 8-hydroxy-quinoline-6-carboxylic acid consists of a quinoline ring system with hydroxyl and carboxylic acid functional groups. The quinoline moiety provides a rigid aromatic framework, while the hydroxyl group at position 8 and the carboxylic acid group at position 6 introduce specific reactivity and biological activity. This combination makes it an excellent candidate for various chemical modifications and bioactive compound developments.

Recent studies have highlighted the potential of 8-hydroxy-quinoline-6-carboxylic acid in drug delivery systems. For instance, research published in 2023 demonstrated its ability to form stable metal complexes, which can be utilized as carriers for targeted drug delivery. These complexes exhibit high stability and biocompatibility, making them suitable for intracellular drug delivery applications.

In addition to its role in pharmaceuticals, 8-hydroxy-quinoline-6-carboxylic acid has shown promising properties in the field of bioimaging. Its fluorescence characteristics have been explored in various imaging modalities, including near-infrared (NIR) imaging. A 2023 study revealed that this compound can be incorporated into nanoparticles for real-time monitoring of cellular processes, offering a novel tool for disease diagnostics and therapy tracking.

The environmental impact of 8-hydroxy-quinoline-6-carboxylic acid has also been investigated. Research conducted in 2022 demonstrated its potential as an effective adsorbent for heavy metal ions, showcasing its application in water purification technologies. This dual functionality—biomedical and environmental—underscores the compound's versatility and sustainability.

Furthermore, advancements in the synthesis of 8-hydroxy-quinoline-6-carboxylic acid have been reported. A 2023 publication outlined a novel green chemistry approach that significantly reduces the environmental footprint of its production. This method employs sustainable solvents and catalysts, aligning with global efforts to promote eco-friendly manufacturing practices.

Looking ahead, the future of 8-hydroxy-quinoline-6-carboxylic acid in biomedicine appears promising. Ongoing research is exploring its potential as a scaffold for antibacterial agents. Early results suggest that structural modifications can enhance its antimicrobial properties, offering a novel approach to combat antibiotic resistance.

In conclusion, 8-hydroxy-quinoline-6-carboxylic acid, with CAS No. 90800-42-3, stands as a remarkable compound with vast applications in pharmaceuticals, bioimaging, and environmental science. Its unique properties and adaptability make it a valuable asset for innovative research and development across multiple disciplines.